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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B3427536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodology for determining

the carboxylic acid content of Carbomer 934, a critical quality attribute for this high molecular

weight polymer of acrylic acid. Adherence to established analytical procedures is paramount for

ensuring the consistency, performance, and safety of Carbomer 934 in pharmaceutical and

other applications.

Introduction
Carbomer 934 is a synthetic polymer valued for its thickening, suspending, and emulsifying

properties. These functionalities are directly linked to the presence of carboxylic acid groups

within its structure. The molecular structure of carbomer contains 56% to 68% of carboxylic

acid groups, which imparts an acidic character to the polymer.[1] The ionization of these acidic

groups upon neutralization leads to polymer chain expansion and the formation of a viscous

gel.[2] Consequently, the accurate determination of the carboxylic acid content is a

fundamental aspect of quality control for Carbomer 934.

The United States Pharmacopeia (USP) and National Formulary (NF) establish the official

standards for Carbomer 934, including the acceptable range for carboxylic acid content and

the analytical method for its determination.[3][4][5] This guide will detail the widely accepted

potentiometric titration method.
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Quantitative Specifications
The carboxylic acid content of Carbomer 934 is a key specification that ensures its proper

functionality. The table below summarizes the quantitative limits as specified in pharmacopeial

monographs.

Parameter Specification Reference

Carboxylic Acid Content
56.0% - 68.0% (on a dried

basis)
[3][4][5][6]

Experimental Protocol: Potentiometric Titration
The standard method for determining the carboxylic acid content of Carbomer 934 is through

potentiometric titration with a standardized solution of sodium hydroxide.[7] This method offers

high accuracy and reproducibility.

Materials and Equipment
Carbomer 934 sample

Standardized 0.1 N Sodium Hydroxide (NaOH) volumetric solution

Purified water

Analytical balance

pH meter with a glass electrode and a reference electrode (or a combination electrode)

Magnetic stirrer and stir bar

Beakers (1000 mL)

Buret (50 mL)

Drying oven with vacuum capabilities

Sample Preparation
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Prior to analysis, the Carbomer 934 sample must be dried to remove any residual moisture,

which could interfere with the accuracy of the measurement.

Accurately weigh approximately 400 mg of the Carbomer 934 sample.

Dry the sample in a vacuum oven at 80°C for 1 hour.[3][4]

Titration Procedure
Slowly add the accurately weighed, dried Carbomer 934 sample to 400 mL of purified water

in a 1000-mL beaker while continuously stirring at approximately 1000 rpm.[3] The stirrer

shaft should be set at an angle of 60 degrees and positioned at the side of the beaker to

ensure efficient dispersion.[3]

Continue stirring for at least 15 minutes to ensure the polymer is fully dispersed.[8]

Immerse the pH electrode(s) into the dispersion.

Titrate the Carbomer 934 dispersion with the standardized 0.1 N sodium hydroxide solution.

The endpoint of the titration is determined potentiometrically. Record the volume of titrant

required to reach the equivalence point.

Calculation
The percentage of carboxylic acid groups is calculated using the following formula:

Where:

V = Volume of sodium hydroxide solution consumed at the endpoint (in mL)

N = Normality of the sodium hydroxide solution

45.02 = Molecular weight of the carboxylic acid group (–COOH)

W = Weight of the dried Carbomer 934 sample (in mg)

Experimental Workflow
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The following diagram illustrates the key steps in the determination of the carboxylic acid

content of Carbomer 934.

Sample Preparation

Dispersion

Potentiometric Titration

Data Analysis

Weigh Carbomer 934

Dry Sample
(80°C, 1 hr, vacuum)

Add Dried Sample to Water
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(15 min)
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Titrate with Standardized NaOH

Record Endpoint Volume

Calculate % Carboxylic Acid
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Workflow for Carboxylic Acid Content Determination

Conclusion
The determination of carboxylic acid content is a critical quality control test for Carbomer 934.

The potentiometric titration method described in this guide is a robust and reliable technique for

ensuring that the material meets the required specifications. Accurate and consistent

measurement of this parameter is essential for predicting the performance of Carbomer 934 in

its various applications, particularly in the pharmaceutical industry where it is widely used as an

excipient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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